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Compound of Interest

Compound Name: 3,5-DiBr-PAESA

Cat. No.: B1257506 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for the preparation and application of a 3,5-DiBr-
PAESA (4-(3,5-dibromo-2-pyridylazo)-N-ethyl-N-sulfopropylaniline, monosodium salt,

monohydrate) working solution for the quantitative colorimetric determination of copper in

biological samples.

Introduction
3,5-DiBr-PAESA is a highly sensitive chromogenic agent used for the spectrophotometric

quantification of copper ions (Cu²⁺ and Cu⁺). In an acidic environment, copper is released from

proteins like ceruloplasmin. A reducing agent, such as ascorbic acid, is used to ensure all

copper is in the cuprous (Cu⁺) state. 3,5-DiBr-PAESA then forms a stable, colored chelate

complex with the copper ions. The intensity of the resulting color, measured at approximately

580 nm, is directly proportional to the total copper concentration in the sample. This method is

noted for its simplicity, speed, and high sensitivity, making it suitable for a wide range of

biological samples.

Physicochemical Properties of 3,5-DiBr-PAESA
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Property Value Citations

Full Chemical Name

4-(3,5-dibromo-2-pyridylazo)-

N-ethyl-N-sulfopropylaniline,

monosodium salt,

monohydrate

[1]

CAS Number 100743-65-5 [1]

Molecular Formula C₁₆H₁₇Br₂N₄NaO₃S·H₂O [1]

Molecular Weight 546.21 g/mol [1]

Appearance Dark reddish-brown powder [1]

Solubility
Soluble in water (forms a clear,

red solution)
[1]

Storage (Powder)
2 – 8 °C, protected from

moisture and light
[1]

Stability (Powder) At least 12 months at 2 – 8 °C [1]

Signaling Pathway and Reaction Mechanism
The determination of copper concentration using 3,5-DiBr-PAESA involves a two-step reaction.

First, ascorbic acid reduces cupric ions (Cu²⁺) to cuprous ions (Cu⁺). Subsequently, 3,5-DiBr-
PAESA chelates the cuprous ions to form a stable, colored complex.
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Step 1: Reduction

Step 2: Chelation

Cu²⁺ (from sample) Cu⁺Reduction

Ascorbic Acid Dehydroascorbic AcidOxidation

3,5-DiBr-PAESA

Colored Cu⁺-3,5-DiBr-PAESA
Complex (Abs @ ~580 nm)

Cu⁺
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1. Prepare Reagents
(Acetate Buffer, 3,5-DiBr-PAESA Stock,

Ascorbic Acid, Working Solution)

5. Add Working Solution
to all wells

2. Prepare Copper Standards
(Serial Dilution)

4. Assay Setup
(Pipette Blank, Standards, and Samples

into a 96-well plate)

3. Prepare Samples
(e.g., Dilution, Deproteinization if necessary)

6. Incubate
(e.g., 10 minutes at room temperature)

7. Measure Absorbance
at ~580 nm

8. Analyze Data
(Plot standard curve and calculate

sample concentrations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1257506#preparation-of-3-5-dibr-paesa-working-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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